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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: trans-3-(3-Pyridyl)acrylic acid

CAS No.: 19337-97-4

Cat. No.: S1533719

Chemical Identity & Key Properties

The table below summarizes the core identifiers and physical characteristics of trans-3-(3-
Pyridyl)acrylic acid[1][2][3].

Property Value /| Description

IUPAC Name (E)-3-pyridin-3-ylprop-2-enoic acid [2]
CAS Number 19337-97-4 [1] [2] [3]

Molecular CsH7NO2 [1] [2]

Formula

Molar Mass 149.15 g/mol [2] [3]

Appearance Solid [1] [3]

Melting Point 232 - 235 °C (decomposes) [1] [3]
Quality >99% [1] [2] [3]
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Property

Safety (GHS)

Value |/ Description

Causes skin irritation and serious eye irritation. May cause respiratory irritation

[2].

Troubleshooting Common Experimental Issues

Here are solutions to some frequently encountered problems when working with this compound.

Issue

Possible Cause

Solution

Poor Solubility

Difficulty Forming
Crystals

Low
Adhesion/Stability
of Electrode Films

The carboxylic acid
group may be protonated
in acidic conditions,
reducing water solubility.

Rapid precipitation from
a supersaturated solution
leads to amorphous
solids.

Unfunctionalized carbon
nanotubes (MWCNTS) in
composite films can
aggregate and detach
easily [4].

Adjust the pH of the solution towards basic
conditions (e.g., using NaOH) to deprotonate the
acid and form a water-soluble carboxylate salt [4].

Slow Evaporation: Recrystallize by slowly
evaporating the solvent, such as water, to allow for
an ordered crystal lattice to form [5].

Use Functionalized MWCNTs: Employ
carboxylated multi-walled carbon nanotubes
(MWCNTs-COOH) for better dispersion and
integration. Electropolymerization: Form a
stable, conductive polymer composite (PPAA-
MWCNTSs) on the electrode surface via
electropolymerization [4].

Detailed Experimental Protocol

This section provides a detailed methodology for creating a Poly (trans-3-(3-Pyridyl)acrylic

Acid)/Multi-Walled Carbon Nanotubes
electrode (GCE), based on a published application [4].

(PPAA-MWCNTs) membrane on a glassy carbon
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Workflow Overview

The diagram below outlines the key steps for fabricating the PPAA-MWCNTs modified electrode.

C‘Start: Prepare Materials)

Drop-cast MWCNTSs
on GCE surface

Dry and condition
MWCNTs/GCE

Electropolymerize PAA
onto MWCNTs/GCE

Form PPAA-MWCNTs
composite membrane

Use for Detection
(e.g., CC and HQ)

Click to download full resolution via product page

Materials and Steps

¢ Modify Electrode with MWCNTSs: Prepare a homogeneous dispersion of carboxylated multi-walled
carbon nanotubes (MWCNTs-COOH). Using the drop-casting method, coat this dispersion onto the
surface of a clean, polished glassy carbon electrode (GCE). Allow the solvent to evaporate to form a
stable MWCNTs/GCE [4].

¢ Electropolymerization: Immerse the MWCNTs/GCE in an aqueous solution containing the monomer
trans-3-(3-pyridyl)acrylic acid (PAA). Use cyclic voltammetry to electropolymerize the
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PAA onto the MWCNTs/GCE surface. This process forms a robust, conductive polymer composite
membrane, designated as PPAA-MWCNTs/GCE [4].

e Application in Detection: The fabricated PPAA-MWCNTs/GCE can be used for the simultaneous
electrochemical detection of isomers like catechol (CC) and hydroquinone (HQ) using techniques
such as differential pulse voltammetry [4].

Frequently Asked Questions

What makes trans-3-(3-Pyridyl)acrylic acid a useful ligand in coordination chemistry? It
is a bifunctional ligand featuring both "hard" (carboxylate oxygen) and "soft" (pyridyl nitrogen)
coordination sites. This versatility allows it to connect with a wide range of metal ions (e.g., both d- and f-
block metals) to construct heterometallic coordination polymers and complexes, which can exhibit properties

like luminescence [1] [3].

How does the PPAA-MWCNTs composite membrane improve electrochemical sensing? The membrane
creates a synergistic effect. The MWCNTSs provide a high surface area and excellent electrical conductivity,
enhancing the electron transfer rate. The electropolymerized PPAA film offers a stable matrix that firmly
holds the MWCNTs, provides abundant active sites, and improves the selectivity, especially for

simultaneously detecting structurally similar molecules like catechol and hydroquinone [4].

What is the solid-state photoreactivity of this compound? In its crystalline form, trans-3-(3-
Pyridyl)acrylic acid can undergo a [2+2]-photocycloaddition reaction when exposed to UV light.
This reaction leads to the formation of a head-to-head photodimer, a process controlled by its crystal packing

and hydrogen-bonded network [6] [7].

Key Technical Notes

¢ Synergistic Effect: The enhanced performance of the PPAA-MWCNTSs sensor is attributed to the
synergy between the components: MWCNTSs provide conductivity and surface area, while the PPAA
polymer film offers stability and electrocatalytic activity [4].

¢ Handling and Storage: The compound is a combustible solid and should be stored at ambient
temperatures. Use appropriate personal protective equipment, including gloves, eye protection, and a
dust mask [1] [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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